Cas no 2460750-56-3 (2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid)

• Product Name: 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid
• CAS No: 2460750-56-3
• MF: C₈H₆BrFO₄S
• MW: 297.098244190216
• MDL: MFCD32702754
• CID: 5670298
• PubChem ID: 155820560
• Update Time: 2025-10-21

2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26975983
• 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid
• 2460750-56-3
• 2-(2-Bromophenyl)sulfonyl-2-fluoroacetic acid

• MDL： MFCD32702754
• Inchi： 1S/C8H6BrFO4S/c9-5-3-1-2-4-6(5)15(13,14)7(10)8(11)12/h1-4,7H,(H,11,12)
• InChI Key： GIDLEYWZLSYIDC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(C(C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 295.91542g/mol
• Monoisotopic Mass: 295.91542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid

Recent Advances in the Study of 2-(2-Bromobenzenesulfonyl)-2-Fluoroacetic Acid (CAS: 2460750-56-3)

2-(2-Bromobenzenesulfonyl)-2-fluoroacetic acid (CAS: 2460750-56-3) is a novel fluorinated sulfonyl compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromobenzenesulfonyl and fluoroacetic acid moieties, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex pharmaceutical agents. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

The synthesis of 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a multi-step synthetic route starting from 2-bromobenzenesulfonyl chloride, which was subsequently reacted with fluoroacetic acid derivatives under controlled conditions. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and high purity. This synthetic approach has been noted for its scalability, making it suitable for industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid exhibits moderate inhibitory effects on certain enzymes, particularly those involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents, though further in vivo studies are required to validate these effects.

Another area of interest is the compound's role as a versatile intermediate in medicinal chemistry. Researchers have explored its utility in the synthesis of more complex molecules, such as sulfonamide-based drugs. A 2023 study in ACS Omega highlighted its use in the preparation of sulfonamide derivatives with enhanced pharmacokinetic properties. The bromine atom in the benzenesulfonyl group provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Despite these promising developments, challenges remain in the application of 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid. For example, its stability under physiological conditions and potential toxicity profiles are not yet fully understood. Recent toxicological assessments, as reported in Chemical Research in Toxicology (2024), indicated that the compound exhibits low acute toxicity in rodent models, but long-term exposure studies are still pending. These findings underscore the need for comprehensive safety evaluations before clinical translation.

In conclusion, 2-(2-bromobenzenesulfonyl)-2-fluoroacetic acid (CAS: 2460750-56-3) represents a promising candidate in the realm of chemical biology and drug discovery. Its synthetic accessibility, biological activity, and versatility as a chemical intermediate make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, exploring its mechanism of action, and assessing its safety profile to unlock its full therapeutic potential.